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Compound of Interest

Compound Name: Prohexadione

Cat. No.: B163171

AN-HPLC-001

Introduction

Prohexadione-calcium is a plant growth regulator used in apple orchards to control vegetative
growth.[1] Its use necessitates reliable analytical methods to monitor residue levels in apple
matrices to ensure they comply with regulatory limits. This application note details a robust
High-Performance Liquid Chromatography with Ultraviolet-Visible Diode Array Detection
(HPLC-UVD) method for the quantitative determination of prohexadione residues in apples.
The method involves a straightforward extraction and cleanup procedure, followed by reversed-
phase HPLC analysis.

Chemical Information
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Compound Prohexadione

Chemical Structure

(2]

3,5-dioxo-4-propanoylcyclohexane-1-carboxylic

IUPAC Name ]
acid[3]
Molecular Formula C10H1205[3]
Molecular Weight 212.20 g/mol [3]
) ) Maximum absorption at 273 nm in a neutral
UV-Vis Absorption

solution.

Method Performance

A summary of the method's performance characteristics is provided in the table below,
demonstrating its suitability for routine analysis of prohexadione residues in apples.

Parameter Result
Linearity Range 0.02 - 2.5 mg/kg
Correlation Coefficient (r?) >0.9988

Limit of Detection (LOD) 0.005 mg/kg
Limit of Quantitation (LOQ) 0.02 mg/kg
Accuracy (Recovery) 84.1-94.1%
Precision (RSD) 2.4-6.9%

Detailed Experimental Protocol

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/figure/Chemical-structure-of-plant-growth-regulators-prohexadione-prohexadione-Ca-and_fig1_369251120
https://pubchem.ncbi.nlm.nih.gov/compound/Prohexadione
https://pubchem.ncbi.nlm.nih.gov/compound/Prohexadione
https://pubchem.ncbi.nlm.nih.gov/compound/Prohexadione
https://www.benchchem.com/product/b163171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Scope

This protocol describes the procedure for the determination of prohexadione residues in
apples using HPLC-UVD.

Principle

Prohexadione residues are extracted from apple samples with acidic acetonitrile. An ion-
suppression liquid-liquid partitioning step is followed by cleanup using an anion exchange solid-
phase extraction (SPE) cartridge. The final extract is analyzed by reversed-phase HPLC with
UV detection.

Reagents and Materials

o Acetonitrile (HPLC grade)
e Methanol (HPLC grade)

o Water (HPLC grade)

» Formic acid

e Sodium chloride

e Anhydrous sodium sulfate

* Prohexadione analytical standard

Solid Phase Extraction (SPE) cartridges: Anion exchange

Instrumentation

o High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Visible Diode
Array Detector (UVD).

e Analytical balance

e Homogenizer
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Centrifuge

Rotary evaporator

Vortex mixer

Syringe filters (0.45 pum)

Sample Preparation

A detailed workflow for sample preparation is outlined below.
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Extraction

Homogenize 10g apple sample with 20 mL acidic acetonitrile

Y

Centrifuge and collect supernatant

Liquid-Liqui‘ f'l Partitioning

Add NacCl to supernatant

Y

Partition with an appropriate organic solvent

Y

Collect and dry the organic phase

Solid-Phase Extrac‘t'ion (SPE) Cleanup

Reconstitute residue in appropriate solvent

Y

Condition anion exchange SPE cartridge

Y

Load sample onto SPE cartridge

Y

Wash cartridge to remove interferences

Y

Elute Prohexadione

Y

Evaporate eluate to dryness and reconstitute

ilter through 0.45 pm syringe filter

Ready for HPLC-UVD Analysis

Click to download full resolution via product page

Caption: Sample Preparation Workflow.
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HPLC-UVD Operating Conditions

Parameter Condition
Column C18 reversed-phase column
Mobile Phase Gradient elution with acetonitrile and water
Flow Rate 1.0 mL/min (typical)
Injection Volume 20 pL (typical)
Column Temperature 25 °C (typical)
UV Detection Wavelength 273 nm
Calibration

Prepare a series of standard solutions of prohexadione in a suitable solvent. The
concentration range should encompass the expected residue levels in the samples and the
method's linear range (0.02 - 2.5 mg/kg). Inject the standards into the HPLC system and
construct a calibration curve by plotting the peak area against the concentration.

Analysis and Calculation

Inject the prepared apple sample extracts into the HPLC-UVD system. Identify the
prohexadione peak based on the retention time obtained from the standard solutions. Quantify
the amount of prohexadione in the sample using the calibration curve. The concentration of
prohexadione in the original apple sample is calculated using the following formula:

Residue (mg/kg) = (Cx V) /M

Where:

e C = Concentration of prohexadione in the final extract (mg/L) from the calibration curve.
e V = Final volume of the extract (L).

e M = Mass of the apple sample (kg).

Quality Control
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To ensure the reliability of the results, the following quality control measures should be
implemented:

e Analyze a reagent blank with each batch of samples to check for contamination.
¢ Analyze a fortified apple sample (spike) with each batch to assess method recovery.

« Inject a calibration standard periodically during the analytical run to monitor instrument
performance.

The logical relationship for ensuring data quality is depicted below.
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Method Validation

Limit of Quantitation

Limit of Detection

Precision (RSD)

Accuracy (Recovery)
[

Reliable Analytical Data

Linearity

Routine Quality Control

Calibration Standard Check

Matrix Spike

Reagent Blank

Click to download full resolution via product page

Caption: Data Quality Assurance Logic.
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in Apples by HPLC-UVD]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163171#hplc-uvd-method-for-prohexadione-residue-
analysis-in-apples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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